Cas no 807610-03-3 (Benzonitrile, 4-(6-methoxy-1-phenyl-1H-benzimidazol-2-yl)-)

• Product name: Benzonitrile, 4-(6-methoxy-1-phenyl-1H-benzimidazol-2-yl)-
• CAS No: 807610-03-3
• MF: C₂₁H₁₅N₃O
• MW: 325.363304376602
• CID: 583572
• PubChem ID: 59981517

Benzonitrile, 4-(6-methoxy-1-phenyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(6-methoxy-1-phenyl-1H-benzimidazol-2-yl)-
• 4-(6-methoxy-1-phenylbenzimidazol-2-yl)benzonitrile
• 4-(6-Methoxy-1-phenyl-1H-benzimidazol-2-yl)benzonitrile
• 807610-03-3
• DTXSID00733386

• Inchi： InChI=1S/C21H15N3O/c1-25-18-11-12-19-20(13-18)24(17-5-3-2-4-6-17)21(23-19)16-9-7-15(14-22)8-10-16/h2-13H,1H3
• InChI Key： GKLBXNDCJBDXGE-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)N=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)C#N

Computed Properties

• Exact Mass: 325.121512110g/mol
• Monoisotopic Mass: 325.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.8Ų